Cas no 720720-96-7 (5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride)

• Product Name: 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride
• CAS No: 720720-96-7
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• MDL: MFCD25542379
• CID: 1003707
• PubChem ID: 354333945
• Update Time: 2026-06-11

5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-TETRAHYDRO-1H-IMIDAZOL[4,5-C]-PYRIDINE DIHYDROCHLORIDE
• 5-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic Acid Hydrochloride
• 4,5,6,7-tetrahydro-5-Methyl-[5,4-c]pyridine-2-carboxylic Acid HCl
• 4,5,6,7-tetrahydro-5-Methyl-Thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride
• 4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride
• 4,5,6,7-tetrahydro-5-methyl-Thiazolo[5,4-c]pyridine-2-carboxylic acid,, hydrochloride (1:1)
• 5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid,hydrochloride
• QC-12
• 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride
• 4,5,6,7-TETRAHYDRO-5-METHYL-THIAZOLO[5,4-C]PYRIDINE-2-CARBOXYLIC ACID HCL
• AK158598
• 5-Methyl-4,5,6,7-tetrahydro[1,3]thiazolo-[5,4-c]pyridin-2-carboxylic acid hydrochloride
• ZWIYEBIMFPQYDI-UHFFFAOYSA-N
• BCP14308
• CS

• MDL： MFCD25542379
• Inchi： 1S/C8H10N2O2S.ClH/c1-10-3-2-5-6(4-10)13-7(9-5)8(11)12;/h2-4H2,1H3,(H,11,12);1H
• InChI Key： ZWIYEBIMFPQYDI-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(=O)O)=NC2=C1CN(C)CC2

Computed Properties

• Exact Mass: 234.02300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 81.7

Experimental Properties

• Melting Point: 199.0 to 203.0 °C
• PSA: 81.67000
• LogP: 1.56910

Additional information on 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride

Introduction to 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride (CAS No. 720720-96-7)

5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the thiazolo[5,4-c]pyridine scaffold, which is a fused ring system consisting of a thiazole ring connected to a pyridine ring. The presence of multiple nitrogen atoms in this structure makes it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The CAS No. 720720-96-7 uniquely identifies this compound in chemical databases and literature. Its molecular formula and structure suggest potential interactions with biological targets such as enzymes and receptors, which are critical for drug design. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for further pharmacological studies.

Recent research has highlighted the significance of thiazolo[5,4-c]pyridine derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride derivative has been studied for its potential to modulate key biological pathways by interacting with specific targets.

One of the most compelling aspects of this compound is its ability to exhibit multiple modes of action. This polypharmacological activity can be advantageous in the treatment of complex diseases that involve multiple pathological mechanisms. For instance, studies have suggested that thiazolo[5,4-c]pyridine derivatives can inhibit both enzymatic and non-enzymatic targets, providing a broader spectrum of therapeutic effects.

The synthesis of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These synthetic methodologies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

In terms of pharmacokinetics, the hydrochloride salt form of this compound offers improved bioavailability compared to its free base form. This enhancement in solubility and absorption is critical for achieving effective drug concentrations at the target sites within the body. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for pharmaceutical formulations.

The biological activity of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits significant inhibitory effects on certain enzymes and receptors involved in disease progression. For example, it has shown potential in inhibiting kinases that are overexpressed in cancer cells, thereby disrupting their proliferative signals.

Moreover, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These effects are particularly relevant in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride to interact with multiple inflammatory pathways suggests its potential as a multifaceted therapeutic agent.

The development of novel antiviral agents has been a priority due to emerging viral infections and drug resistance issues. Thiazolo[5,4-c]pyridine derivatives have shown promise in inhibiting viral replication by targeting essential viral enzymes or proteins. Studies have indicated that 5-methyl-4H,5H，6 H，7 H-[1，3 ]th i azo lo [ 5 ， 4 - c ] py rid ine - 2 - carbox y l ic ac id hy droch lor ide can interfere with viral entry into host cells or disrupt viral assembly processes.

In conclusion， CAS No．720720 - 96 - 7 represents a structurally unique and biologically active compound with significant therapeutic potential． Its multifaceted pharmacological properties make it an attractive candidate for further development in various therapeutic areas． The advancements in synthetic methodologies and pharmacological evaluations continue to enhance our understanding of its applications． As research progresses， this compound may contribute to the development of novel treatments for complex diseases．